Cas no 1114822-66-0 (1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole)

• Product Name: 1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole
• CAS No: 1114822-66-0
• MF: C₇H₄FN₅O₂
• MW: 209.137363433838
• MDL: MFCD11857763
• CID: 5054670
• PubChem ID: 39869533
• Update Time: 2025-07-17

1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-5-nitrophenyl)-1H-tetrazole
• 1-(2-fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole
• 1-(2-fluoro-5-nitrophenyl)tetrazole
• NE28795
• 1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole

• MDL： MFCD11857763
• Inchi： 1S/C7H4FN5O2/c8-6-2-1-5(13(14)15)3-7(6)12-4-9-10-11-12/h1-4H
• InChI Key： PERUBVBZLRARSD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1N1C=NN=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 1.2
• Topological Polar Surface Area: 89.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole

Introduction to 1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole (CAS No. 1114822-66-0)

1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1114822-66-0, has garnered considerable attention due to its potential in drug development and medicinal research. The presence of both fluoro and nitro substituents in its phenyl ring imparts distinct chemical properties that make it a valuable candidate for various synthetic and therapeutic applications.

The compound's structure consists of a tetrazole ring attached to a phenyl group that is substituted at the 2-position with a fluorine atom and at the 5-position with a nitro group. This specific arrangement contributes to its reactivity and interaction with biological targets, making it a subject of extensive study in medicinal chemistry. The tetrazole moiety is particularly noteworthy, as it is known for its stability and ability to act as a pharmacophore in drug design.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluoro and nitro groups due to their ability to enhance metabolic stability and binding affinity. 1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole exemplifies this trend, as it combines these functional groups with the tetrazole core to create a molecule with potential therapeutic benefits. The fluorine atom can improve the compound's bioavailability by increasing lipophilicity, while the nitro group can serve as a hydrogen bond acceptor, enhancing interactions with biological targets.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The tetrazole ring's ability to act as a scaffold for designing small-molecule inhibitors has been particularly promising. For instance, derivatives of 1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole have shown efficacy in inhibiting specific kinases by modulating their activity through precise interactions at the active site.

The pharmaceutical industry has been exploring new methodologies for incorporating fluorinated aromatic compounds into drug candidates due to their favorable pharmacokinetic properties. The nitro group in 1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole also plays a crucial role in its reactivity and functionality. It can be reduced to an amine group under certain conditions, which can be further functionalized to produce more complex molecules. This versatility makes it an attractive building block for medicinal chemists.

In addition to its applications in kinase inhibition, 1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole has shown promise in other therapeutic areas. Researchers have been investigating its potential as an intermediate in the synthesis of antiviral agents. The unique electronic properties of the fluoro and nitro substituents can influence the compound's interaction with viral enzymes, potentially leading to the development of novel antiviral drugs.

The synthesis of 1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to streamline the process. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity.

The compound's stability under various conditions is another area of interest. Studies have demonstrated that it remains stable under ambient conditions but may degrade under extreme pH or temperature conditions. Understanding these stability profiles is crucial for its practical application in pharmaceutical formulations and storage conditions.

Evaluation of the toxicological profile of 1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole is essential before it can be considered for clinical use. Preliminary toxicology studies have shown that it exhibits low acute toxicity at moderate doses but may cause mild irritation at higher concentrations. Further studies are needed to assess long-term effects and potential side reactions.

The integration of computational chemistry tools has accelerated the discovery and optimization process for compounds like 1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets before conducting experimental validation. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

The future prospects for 1-(2-Fluoro-5-nitrophenyl)-1H-1,2,3,4-tetrazole are promising as more research unfolds. Its unique structural features make it a versatile scaffold for developing new drugs across multiple therapeutic areas. Continued investigation into its pharmacological properties and synthetic pathways will likely uncover new applications and enhance its value in pharmaceutical research.